Cas no 22979-83-5 (N-(4-Methoxyphenyl)-2-nitrobenzamide)

• Product Name: N-(4-Methoxyphenyl)-2-nitrobenzamide
• CAS No: 22979-83-5
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD00568220
• CID: 251573
• PubChem ID: 789287
• Update Time: 2025-10-20

N-(4-Methoxyphenyl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-methoxyphenyl)-2-nitro-
• N-(4-methoxyphenyl)-2-nitrobenzamide
• 2-Nitro-benzoesaeure-(4-methoxy-anilid)
• 2-Nitro-benzoesaeure-p-anisidid
• 2-nitro-benzoic acid p-anisidide
• 4-(2-Nitro-benzamino)-phenol-methylaether
• 4'-Methoxy-2-nitro-benzanilid
• AC1LG5LP
• AC1Q4CZC
• CBMicro_011670
• N-(4-Methoxy-phenyl)-2-nitro-benzamide
• Oprea1_303830
• Oprea1_743895
• SureCN3595597
• SR-01000199698
• DTXSID50355017
• AKOS002953404
• ZAVSYDFJORQSOM-UHFFFAOYSA-N
• CS-0318282
• 22979-83-5
• MLS000595193
• AB00075971-01
• LS-07329
• HMS2529A11
• SMSF0004941
• MFCD00568220
• SCHEMBL3595597
• SMR000184934
• BIM-0011763.P001
• SR-01000199698-1
• CB15169
• CHEMBL1488182
• Cambridge id 5228828
• N-(4-Methoxyphenyl)-2-nitrobenzamide

• MDL： MFCD00568220
• Inchi： 1S/C14H12N2O4/c1-20-11-8-6-10(7-9-11)15-14(17)12-4-2-3-5-13(12)16(18)19/h2-9H,1H3,(H,15,17)
• InChI Key： ZAVSYDFJORQSOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.07976
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47

Additional information on N-(4-Methoxyphenyl)-2-nitrobenzamide

Introduction to N-(4-Methoxyphenyl)-2-nitrobenzamide (CAS No. 22979-83-5)

N-(4-Methoxyphenyl)-2-nitrobenzamide, identified by its Chemical Abstracts Service (CAS) number 22979-83-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of nitrobenzamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural composition of N-(4-Methoxyphenyl)-2-nitrobenzamide features a nitro group attached to a benzamide moiety, with an additional methoxy substituent on the phenyl ring. This specific arrangement imparts unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity and interaction with biological targets, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their potential in modulating various biological pathways. N-(4-Methoxyphenyl)-2-nitrobenzamide has been extensively studied for its pharmacological effects, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications. The nitro group in its structure can be reduced to an amine, which can alter its biological activity and open up new avenues for therapeutic intervention.

The methoxy group at the para position relative to the nitro group influences the compound's solubility and metabolic stability, making it an attractive candidate for further optimization. Researchers have leveraged this compound as a starting point for synthesizing derivatives with enhanced pharmacokinetic profiles. The benzamide moiety is known for its role in protein-protein interactions and enzyme inhibition, which has been exploited in the development of small-molecule inhibitors.

Recent studies have highlighted the potential of N-(4-Methoxyphenyl)-2-nitrobenzamide in addressing neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors has been explored in preclinical models. The compound's dual functionality—combining the bioactivity of nitroaromatics with the structural features of benzamides—makes it a versatile tool for investigating neural pathways and developing novel therapeutics.

The synthesis of N-(4-Methoxyphenyl)-2-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and selective nitration have been pivotal in achieving the desired product efficiently.

In addition to its pharmaceutical applications, N-(4-Methoxyphenyl)-2-nitrobenzamide has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new materials for light-emitting diodes (LEDs) and photovoltaic cells. The compound's ability to absorb light across a broad spectrum has been exploited in designing efficient photosensitizers for photodynamic therapy.

The regulatory landscape surrounding nitroaromatic compounds is stringent due to their potential environmental impact. However, when handled responsibly, compounds like N-(4-Methoxyphenyl)-2-nitrobenzamide

The future of N-(4-Methoxyphenyl)-2-nitrobenzamide

In conclusion, N-(4-Methoxyphenyl)-2-nitrobenzamide (CAS No. 22979-83-5)